Cas no 6152-57-4 (3-methoxy-4-phenylquinolin-2(1H)-one)

• Product Name: 3-methoxy-4-phenylquinolin-2(1H)-one
• CAS No: 6152-57-4
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1627630
• PubChem ID: 477707
• Update Time: 2025-04-21

3-methoxy-4-phenylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-phenylquinolin-2(1H)-one
• 2(1H)-quinolinone, 3-methoxy-4-phenyl-
• 3-methoxy-4-phenyl-1H-quinolin-2-one
• CS-0089351
• O-methylviridicatin
• Methylviridicatin, O-
• HY-122786
• 3-O-Methylviridicatin
• CHEBI:201725
• 6152-57-4
• CHEMBL235425
• DTXSID30210514
• AIDS-089094, 3-Methoxy-4-phenyl-1H-quinolin-2-one
• DTXCID60133005

• Inchi： 1S/C16H13NO2/c1-19-15-14(11-7-3-2-4-8-11)12-9-5-6-10-13(12)17-16(15)18/h2-10H,1H3,(H,17,18)
• InChI Key： NDTLHHOQSHJIMX-UHFFFAOYSA-N
• SMILES： O(C)C1C(NC2C=CC=CC=2C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines